Cas no 233-02-3 (Naphtho[2,1-b]thiophene)

Naphtho[2,1-b]thiophene structure
Naphtho[2,1-b]thiophene structure
Product Name:Naphtho[2,1-b]thiophene
CAS No:233-02-3
MF:C12H8S
MW:184.256921768188
CID:277091
PubChem ID:67474
Update Time:2025-04-19

Naphtho[2,1-b]thiophene Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,1-b]thiophene
    • Naphtho[2.1-b]thiophene
    • benzo[e][1]benzothiole
    • SCHEMBL420650
    • LJOLGGXHRVADAA-UHFFFAOYSA-N
    • Naphtho(2,1-b)thiophene
    • 233-02-3
    • EINECS 205-939-1
    • NAPHTHO(2.1-B)THIOPHENE
    • Naphthothiophene
    • benzo[e]benzothiophene
    • DTXSID40177866
    • UNII-DEK3WGN7VF
    • DEK3WGN7VF
    • NS00042225
    • Inchi: 1S/C12H8S/c1-2-4-10-9(3-1)5-6-12-11(10)7-8-13-12/h1-8H
    • InChI Key: LJOLGGXHRVADAA-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1C=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 184.03474
  • Monoisotopic Mass: 184.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2A^2
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.252
  • Boiling Point: 340.2°Cat760mmHg
  • Flash Point: 118.4°C
  • Refractive Index: 1.756
  • PSA: 0
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